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Compound of Interest

Compound Name:
2-(1,3-Benzothiazol-6-yl)acetic

acid

CAS No.: 98589-45-8

Cat. No.: B1343840

Get Quote

The journey of a drug from a promising hit compound to a marketed therapeutic is fraught with

challenges, with a significant percentage of candidates failing during late-stage development. A

primary driver of this high attrition rate is the discovery of undesirable Absorption, Distribution,

Metabolism, Excretion, and Toxicity (ADMET) properties.[1][2] Historically, ADMET evaluation

was relegated to the later, more resource-intensive phases of preclinical development.

However, this paradigm often led to the costly failure of compounds with excellent potency and

selectivity but poor pharmacokinetic profiles.[3][4]

Modern drug discovery has embraced a "fail early, fail cheap" philosophy, integrating ADMET

profiling into the earliest stages of the process, including hit-to-lead and lead optimization.[5]

This shift is largely enabled by the maturation of predictive computational models (in silico) and

high-throughput in vitro assays.[2][6] These tools allow researchers to rapidly assess the "drug-

likeness" of novel chemical entities, prioritize compounds with favorable ADMET

characteristics, and guide synthetic chemistry efforts to mitigate potential liabilities before

significant resources are invested.[7]
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This technical guide provides a comprehensive, predictive ADMET analysis of a novel

compound, 2-(1,3-Benzothiazol-6-yl)acetic acid. As a case study, we will employ established

in silico methodologies to forecast its physicochemical properties and pharmacokinetic profile.

Furthermore, we will outline the subsequent in vitro assays that serve as the gold standard for

validating these predictions, thereby providing a robust, self-validating framework for decision-

making in a drug discovery program.

Section 1: Physicochemical and "Drug-Likeness"
Assessment
A molecule's fundamental physicochemical properties are the primary determinants of its

pharmacokinetic behavior. Properties such as molecular weight, lipophilicity, and hydrogen

bonding capacity govern its ability to dissolve, permeate biological membranes, and avoid rapid

clearance.

The Guiding Principles of Lipinski's Rule of Five
In 1997, Christopher Lipinski formulated an influential set of guidelines, known as the "Rule of

Five" (Ro5), based on an analysis of successful oral drugs.[8][9] The rule posits that poor oral

absorption or permeation is more likely when a compound violates two or more of the following

criteria:

Molecular Weight (MW) ≤ 500 Daltons[10]

Logarithm of the octanol-water partition coefficient (LogP) ≤ 5[11]

Hydrogen Bond Donors (HBD) ≤ 5[9]

Hydrogen Bond Acceptors (HBA) ≤ 10[9]

While not an absolute law, the Ro5 serves as an invaluable filter for prioritizing compounds with

a higher probability of becoming successful oral drugs.[11][12] It is important to note that this

rule is most applicable to compounds absorbed via passive diffusion and may not apply to

molecules that are substrates for active transporters.[12]
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Predicted Physicochemical Properties of 2-(1,3-
Benzothiazol-6-yl)acetic acid
The properties for 2-(1,3-Benzothiazol-6-yl)acetic acid were predicted using the SwissADME

web tool, a validated and widely used platform for in silico drug discovery. The molecular

structure was submitted using its canonical SMILES representation: O=C(O)Cc1cc2scnc2cc1.

Property Predicted Value
Lipinski's Rule of
Five Guideline

Compliance

Molecular Formula C₉H₇NO₂S N/A N/A

Molecular Weight 193.22 g/mol ≤ 500 Yes

LogP (iLOGP) 1.63 ≤ 5 Yes

Hydrogen Bond

Donors
1 ≤ 5 Yes

Hydrogen Bond

Acceptors
3 ≤ 10 Yes

Molar Refractivity 50.85 40 - 130 Yes

Topological Polar

Surface Area (TPSA)
72.64 Å² ≤ 140 Å² Yes

Number of Rotatable

Bonds
2 ≤ 10 Yes

Interpretation: 2-(1,3-Benzothiazol-6-yl)acetic acid exhibits a highly favorable

physicochemical profile. It fully complies with Lipinski's Rule of Five with zero violations,

suggesting a strong potential for good oral bioavailability. Its relatively low molecular weight and

moderate lipophilicity place it firmly within "drug-like" chemical space. The TPSA value below

140 Å² is also a strong indicator of good cell membrane permeability.

Section 2: Comprehensive Predicted ADMET Profile
Beyond basic physicochemical properties, a suite of more complex ADMET parameters can be

predicted to build a holistic profile of the compound's likely fate in vivo.
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Absorption
Gastrointestinal (GI) Absorption: The prediction for this compound is High. This aligns with its

excellent physicochemical profile, suggesting efficient passive absorption from the gut.

P-glycoprotein (P-gp) Substrate: The compound is predicted to be a No, meaning it is not

likely to be a substrate for the P-gp efflux pump. This is a critical and favorable characteristic,

as P-gp can actively transport drugs out of intestinal cells and back into the gut lumen,

thereby reducing absorption.[13]

Distribution
Plasma Protein Binding (PPB): Predicting the exact percentage is beyond the scope of most

free tools, but given its LogP of 1.63 and acidic nature, moderate binding to albumin is

anticipated. High PPB can limit the free fraction of the drug available to exert its therapeutic

effect.

Blood-Brain Barrier (BBB) Permeation: The compound is predicted to not permeate the BBB.

This is consistent with its TPSA of 72.64 Å² (values > 60-70 Å² are often associated with poor

BBB penetration) and the presence of a carboxylic acid group, which is typically ionized at

physiological pH. For a drug intended for central nervous system (CNS) targets, this would

be a significant liability. Conversely, for peripherally acting drugs, this property is

advantageous as it minimizes the risk of CNS-related side effects.

Metabolism
The primary enzymes responsible for drug metabolism are the Cytochrome P450 (CYP) family,

located predominantly in the liver.[14] Interactions with these enzymes are a major source of

drug-drug interactions (DDIs).

CYP Inhibition: The compound is predicted to be a non-inhibitor of the major CYP isoforms

(CYP1A2, CYP2C19, CYP2C9, CYP2D6, CYP3A4). This is a highly desirable safety feature,

as it suggests a low propensity to cause DDIs by inhibiting the metabolism of co-

administered drugs.

CYP Substrate: Predictions indicate it is likely a substrate for CYP1A2 and CYP3A4, but not

for other major isoforms. This provides a hypothesis for its primary metabolic pathways.
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Excretion
Direct prediction of excretion pathways is complex. However, based on its properties:

The compound possesses a carboxylic acid group, making it a candidate for renal clearance

via organic anion transporters.

Its predicted metabolic susceptibility suggests that it will likely be cleared as a combination of

the parent drug and its metabolites.

Toxicity
hERG Inhibition: The human Ether-à-go-go-Related Gene (hERG) potassium channel is

critical for cardiac repolarization. Inhibition of this channel is a major cause of drug-induced

cardiotoxicity. The compound is predicted to be a non-inhibitor of the hERG channel,

indicating a low risk of this specific toxicity.

Hepatotoxicity: The compound is predicted to be non-hepatotoxic.

AMES Mutagenicity: The compound is predicted to be non-mutagenic in the AMES test,

suggesting a low risk of carcinogenicity.

Summary of Predicted ADMET Properties
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Parameter Prediction
Implication for Drug
Development

Absorption

GI Absorption High
Favorable for oral

administration.

P-gp Substrate No
Low risk of efflux-limited

absorption.

Distribution

BBB Permeant No
Low risk of CNS side effects;

unsuitable for CNS targets.

Metabolism

CYP1A2 Inhibitor No Low DDI potential.

CYP2C19 Inhibitor No Low DDI potential.

CYP2C9 Inhibitor No Low DDI potential.

CYP2D6 Inhibitor No Low DDI potential.

CYP3A4 Inhibitor No Low DDI potential.

Toxicity

hERG Inhibition No Low risk of cardiotoxicity.

Hepatotoxicity No Low risk of liver injury.

AMES Mutagenicity No Low risk of being carcinogenic.

Section 3: Methodologies and Validation Workflows
The trustworthiness of in silico predictions rests on the ability to validate them with proven

experimental methods. The following sections detail the computational workflow used for this

analysis and the standard in vitro assays required for experimental confirmation.

In Silico ADMET Prediction Workflow
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This workflow describes a standardized process for generating initial ADMET predictions for a

novel chemical entity.

Protocol:

Obtain Molecular Structure: Secure the 2D structure of the molecule of interest. The

canonical SMILES format (O=C(O)Cc1cc2scnc2cc1) is preferred for compatibility with most

web servers.

Select Prediction Tool: Choose a validated and publicly accessible prediction server. For this

guide, SwissADME ([Link]) was used due to its comprehensive and user-friendly output.

Submit Structure: Navigate to the server's input page. Paste the SMILES string into the

designated query box.

Execute Prediction: Initiate the calculation. The server's algorithms will compute a wide

range of physicochemical descriptors and ADMET-relevant properties.

Data Collation and Analysis: Systematically review the output. Transfer key quantitative data

(e.g., MW, LogP, TPSA) and qualitative predictions (e.g., GI absorption, CYP inhibition) into a

summary table.

Interpretation: Analyze the predicted data in the context of established drug development

criteria, such as Lipinski's Rule of Five and other property guidelines, to form a preliminary

assessment of the compound's viability.
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In Silico ADMET Prediction Workflow.
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Recommended In Vitro Confirmatory Assays
In silico predictions provide powerful, cost-effective guidance but must be confirmed

experimentally.[1][2] The following assays represent industry-standard methods for validating

the key predictions made in this guide.[14][15][16]

Workflow: From Prediction to Experimental Validation

This diagram illustrates the logical flow from computational prediction to experimental

confirmation, forming a feedback loop for lead optimization.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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